4-Morpholinebutanamine
Cat. No. B183469
M. Wt: 158.24 g/mol
InChI Key: DUYYFMPMGYATPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05424451
Procedure details
Hydrazine (aqueous solution at 35% by wt.) (0.15 ml; 1.6 mmoles) was added to 4-morpholinylbutylphthalimide (231 mg; 0.8 mmoles) in methanol (5 ml) and the resulting solution was refluxed. Reaction times and process as per Example 1.
Name
4-morpholinylbutylphthalimide
Quantity
231 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1]N.[N:3]1([CH2:9][CH2:10][CH2:11][CH2:12]C2C=CC=C3C(NC(=O)C=23)=O)[CH2:8][CH2:7][O:6][CH2:5][CH2:4]1>CO>[N:3]1([CH2:9][CH2:10][CH2:11][CH2:12][NH2:1])[CH2:4][CH2:5][O:6][CH2:7][CH2:8]1
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the resulting solution was refluxed
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CUSTOM
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Type
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CUSTOM
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Details
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Reaction times and process as per Example 1
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Outcomes
Product
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Name
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Type
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Smiles
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N1(CCOCC1)CCCCN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
